methyl(2S,3R)-3-benzoylamino-2-hydroxy-3-phenylpropanoate
Overview
Description
“Methyl(2S,3R)-3-benzoylamino-2-hydroxy-3-phenylpropanoate” is an organic compound . It belongs to the class of organic compounds known as hybrid peptides. These are compounds containing at least two different types of amino acids (alpha, beta, gamma, delta) linked to each other through a peptide bond .
Synthesis Analysis
The synthesis of similar compounds involves a multi-step process. For instance, a 6-step enantioselective synthesis of (2S,3R)-3-alkyl/alkenylglutamates, including the biologically significant amino acid, (2S,3R)-3-methylglutamate, has been reported . The overall yields range from 52–65% . The retrosynthesis process involves combining simpler reactions to form a chemical compound/molecule .Molecular Structure Analysis
The molecular structure of similar compounds like “Methyl (2S,3R)-2,3-dibromo-3-phenylpropanoate” and “(2S,3R)-3-Methyl-2-pentanol” have been analyzed . The molecular formula of “Methyl (2S,3R)-2,3-dibromo-3-phenylpropanoate” is C10H10Br2O2 with an average mass of 321.993 Da and a monoisotopic mass of 319.904755 Da . The molecular formula of “(2S,3R)-3-Methyl-2-pentanol” is C6H14O with an average mass of 102.175 Da and a monoisotopic mass of 102.104462 Da .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds are complex and involve multiple steps . The retrosynthesis process involves combining simpler reactions to form a chemical compound/molecule .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds like “Methyl (2S,3R)-2,3-dibromo-3-phenylpropanoate” and “(2S,3R)-3-Methyl-2-pentanol” have been analyzed . The molecular formula of “Methyl (2S,3R)-2,3-dibromo-3-phenylpropanoate” is C10H10Br2O2 with an average mass of 321.993 Da and a monoisotopic mass of 319.904755 Da . The molecular formula of “(2S,3R)-3-Methyl-2-pentanol” is C6H14O with an average mass of 102.175 Da and a monoisotopic mass of 102.104462 Da .Safety and Hazards
The safety data sheet for similar compounds like “2,3-Dibromo-3-phenylpropionic acid” and “METHYL (2S,3R)-(-)-2,3-dihydroxy-3-phenylpropionate” provide information about the safety and hazards associated with these compounds . They provide information about the handling, storage, and disposal of these compounds .
Future Directions
The future directions in the study of “methyl(2S,3R)-3-benzoylamino-2-hydroxy-3-phenylpropanoate” and similar compounds could involve further exploration of their synthesis, mechanism of action, and potential applications. The absolute configuration of molecules can be determined using the Cahn-Ingold-Prelog rules of priority, which are based on the atomic numbers of the atoms of interest .
Properties
IUPAC Name |
methyl (2S,3R)-3-benzamido-2-hydroxy-3-phenylpropanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO4/c1-22-17(21)15(19)14(12-8-4-2-5-9-12)18-16(20)13-10-6-3-7-11-13/h2-11,14-15,19H,1H3,(H,18,20)/t14-,15+/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYJLJICUXJPKTB-CABCVRRESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@H]([C@@H](C1=CC=CC=C1)NC(=O)C2=CC=CC=C2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.